Cas no 1175987-92-4 (4-Methyl-3-phenylbenzaldehyde)

• Product Name: 4-Methyl-3-phenylbenzaldehyde
• CAS No: 1175987-92-4
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 5074201
• PubChem ID: 39231607
• Update Time: 2025-10-22

4-Methyl-3-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-phenylbenzaldehyde
• 4-Methyl-3-phenylbenzaldehyde

• Inchi： 1S/C14H12O/c1-11-7-8-12(10-15)9-14(11)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： LJDUSQIIXUVHPS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.088815002g/mol
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Methyl-3-phenylbenzaldehyde

4-Methyl-3-phenylbenzaldehyde (CAS 1175987-92-4): A Versatile Aromatic Aldehyde for Advanced Applications

4-Methyl-3-phenylbenzaldehyde (CAS 1175987-92-4) is a specialized aromatic aldehyde compound gaining significant attention in pharmaceutical intermediates and fine chemical synthesis. This methyl-substituted benzaldehyde derivative features a unique molecular structure with both phenyl and methyl groups attached to the benzene ring, offering distinct chemical properties that make it valuable for various industrial applications.

The compound's molecular formula C₁₄H₁₂O reveals its moderate molecular weight (196.25 g/mol) and balanced lipophilicity, characteristics that pharmaceutical researchers particularly value when designing drug candidates. Recent studies highlight its potential as a key building block in the synthesis of novel therapeutic agents, especially in neurological and anti-inflammatory applications, aligning with current trends in central nervous system drug development.

From a chemical perspective, 4-Methyl-3-phenylbenzaldehyde exhibits typical aldehyde reactivity while demonstrating enhanced stability compared to simpler benzaldehydes due to its substituted aromatic system. This stability makes it particularly useful in multi-step synthetic processes where intermediate robustness is crucial. The compound's melting point range (typically 45-50°C) and boiling point characteristics make it suitable for various purification techniques, a frequent topic in chemical process optimization discussions.

In material science applications, this specialty aldehyde serves as a precursor for advanced polymeric materials and liquid crystal compounds. Its structural features contribute to the development of materials with specific optical properties, responding to growing demand in display technology and organic electronics. The compound's ability to form stable Schiff bases makes it valuable in coordination chemistry and catalyst design, areas experiencing rapid growth in sustainable chemistry initiatives.

The synthesis of 4-Methyl-3-phenylbenzaldehyde typically involves Friedel-Crafts acylation or oxidation routes, with current research focusing on green chemistry approaches to improve yield and reduce environmental impact. Process chemists frequently search for optimization methods involving this compound, particularly regarding selective oxidation techniques and catalytic systems that minimize byproduct formation.

Quality control of CAS 1175987-92-4 requires careful monitoring of purity parameters, typically assessed through HPLC analysis and spectroscopic methods. The compound's characteristic NMR signals and mass spectral patterns provide reliable identification markers, topics frequently discussed in analytical chemistry forums and method development circles.

Market trends indicate growing demand for 4-Methyl-3-phenylbenzaldehyde in Asia-Pacific regions, particularly from pharmaceutical ingredient manufacturers and research institutions. The compound's supply chain dynamics and price fluctuations have become subjects of interest for procurement specialists, with discussions often focusing on alternative synthetic routes and cost-effective production methods.

From a safety perspective, proper handling of 4-Methyl-3-phenylbenzaldehyde requires standard laboratory precautions for aromatic aldehydes, including adequate ventilation and personal protective equipment. While not classified as highly hazardous, its material compatibility with various solvents and reagents remains a practical consideration for industrial users, a common query in process safety discussions.

The future outlook for CAS 1175987-92-4 appears promising, with potential applications expanding into agrochemical intermediates and flavor/fragrance chemistry. Research into its derivative compounds continues to uncover new possibilities, particularly in asymmetric synthesis and chiral chemistry, aligning with current industry priorities for stereoselective transformations.

For researchers considering 4-Methyl-3-phenylbenzaldehyde in their work, available technical resources include detailed spectral data libraries and synthetic procedure databases. The compound's growing presence in patent literature suggests increasing commercial interest, particularly in specialty chemical applications where its unique structural features provide competitive advantages.